2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[2-[2-(2,4-dimethoxyanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C16H20N4O5S/c1-24-11-3-4-12(13(5-11)25-2)19-15(23)9-26-16-18-6-10(8-21)20(16)7-14(17)22/h3-6,21H,7-9H2,1-2H3,(H2,17,22)(H,19,23)
• InChI Key: MHJXVHZAFNWZLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC=C(N2CC(=O)N)CO)OC
• Molecular Formula: C16H20N4O5S
• Molecular Weight: 380.4 g/mol

Description

2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H20N4O5S and its molecular weight is 380.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Pyrimido[1,2‐a]benzimidazoles : A study by Troxler and Weber (1974) describes the synthesis of pyrimido[1,2‐a]benzimidazoles, which could be related to the synthetic pathways or intermediate products similar to the queried compound. Such compounds might have implications in the development of new pharmaceuticals or materials with unique properties (Troxler & Weber, 1974).

• Antibacterial Agents : Shah et al. (2001) synthesized 5‐Imidazolinone derivatives showing moderate to good activity against both gram-positive and gram-negative bacteria. This indicates potential applications of similar compounds in developing new antibiotics or studying bacterial resistance mechanisms (Shah, Desai, Awasthi, & Saxena, 2001).

Chemical Properties and Characterization

• Coordination Complexes and Antioxidant Activity : Research by Chkirate et al. (2019) on pyrazole-acetamide derivatives forming Co(II) and Cu(II) coordination complexes highlights their significant antioxidant activity. This suggests the potential use of the queried compound in studying metal coordination chemistry and exploring antioxidant properties for therapeutic applications (Chkirate et al., 2019).

Metabolic and Pharmacokinetic Studies

• Metabolism of Anticancer Agents : Kim et al. (2005) investigated the metabolism of KR-31831, a novel antiangiogenic agent, in rats. Understanding the metabolic pathways and pharmacokinetics of similar compounds is crucial for drug development and toxicological assessments (Kim, Paek, Ji, Lee, Yi, & Lee, 2005).

Acidic Properties and pKa Values

• pKa Determination : Duran and Canbaz (2013) determined the pKa values of N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives, which is directly related to understanding the acidic or basic nature of compounds and their behavior in different environments (Duran & Canbaz, 2013).